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Cat. No.: B12418007 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Fexofenadine is a second-generation antihistamine used to relieve allergy symptoms. It is the

active carboxylic acid metabolite of terfenadine.[1][2] Fexofenadine is commercially available

as a racemic mixture of (R)-(+)- and (S)-(-)-enantiomers. The separation and quantification of

fexofenadine from its isomers and related impurities are critical for quality control in

pharmaceutical formulations and for pharmacokinetic studies. This application note provides

detailed chromatographic methods for the successful separation of fexofenadine from its

structural isomer (meta-isomer) and its enantiomers.

Fexofenadine has several related compounds that can be present as impurities, including:

Impurity A: Keto-fexofenadine

Impurity B:meta-isomer of fexofenadine

Impurity C: Methyl ester of fexofenadine

Impurity D: Methyl ester of keto-fexofenadine[1][3]

This document outlines validated High-Performance Liquid Chromatography (HPLC) methods

for both achiral (related substances) and chiral (enantiomeric) separations.
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Chromatographic Separation Workflow
The general workflow for the chromatographic analysis of fexofenadine and its isomers

involves several key stages, from initial sample handling to final data interpretation.

Sample Preparation Chromatographic Analysis Data Processing

Standard/Sample Weighing Dissolution in Diluent Filtration (e.g., 0.45 µm) HPLC/UHPLC InjectionPrepared Sample Chromatographic Separation
(Column & Mobile Phase) UV or MS Detection Peak IntegrationChromatogram Quantification Reporting & Analysis

cluster_prep cluster_analysis cluster_data
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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